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Compound of Interest

Compound Name: 12-Methyltetracosanoyl-CoA

Cat. No.: B15547102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides detailed application notes and protocols for the analysis of

12-Methyltetracosanoyl-CoA, a long-chain branched fatty acyl-CoA. While an analytical

standard for the 12-methyl isomer is not readily commercially available, this guide offers

sourcing for related compounds and presents a robust analytical methodology based on

established principles for the analysis of long-chain fatty acyl-CoAs using liquid

chromatography-tandem mass spectrometry (LC-MS/MS). The provided protocols are intended

to serve as a comprehensive starting point for researchers in metabolic studies, drug

development, and lipidomics.

Sourcing of Analytical Standards
An analytical standard for 12-Methyltetracosanoyl-CoA is not widely available. However,

researchers can source isomers and related compounds that may serve as reference materials

or for methods development.

Table 1: Suppliers of Related Analytical Standards
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Compound Supplier Catalog Number Notes

22-

Methyltetracosanoyl-

CoA

Alfa Chemistry Varies

Isomer of the target

analyte. Useful for

mass spectrometry

tuning and as a

surrogate standard.

23-

Methyltetracosanoyl-

CoA

MedChemExpress HY-CE00851

Isomer of the target

analyte. Can be used

for chromatographic

and mass

spectrometric method

development.

Methyl tetracosanoate Sigma-Aldrich 87115

The methyl ester form

of the fatty acid. Can

be used as a starting

material for custom

synthesis or as a

reference for the fatty

acid portion of the

molecule.[1]

Methyl tricosanoate Sigma-Aldrich 2433-97-8

A related long-chain

fatty acid methyl ester

that can be used as

an internal standard

for chromatographic

analysis.[2]

Methyl cis-15-

tetracosenoate
Sigma-Aldrich 2733-88-2

An unsaturated long-

chain fatty acid methyl

ester for

chromatographic

comparison.

Note: Custom synthesis of 12-Methyltetracosanoyl-CoA may be a viable option for

researchers requiring an exact analytical standard. Several chemical synthesis companies offer
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custom synthesis services.

Hypothetical Metabolic Context of 12-
Methyltetracosanoyl-CoA
Branched-chain fatty acids (BCFAs) are integral components of cellular lipids and are involved

in various physiological processes. Their metabolism is often linked to the catabolism of

branched-chain amino acids (BCAAs) such as leucine, isoleucine, and valine. The catabolism

of these amino acids produces branched-chain alpha-keto acids, which can be further

metabolized to acyl-CoA intermediates that serve as precursors for the synthesis of BCFAs.

These BCFAs can then be incorporated into complex lipids or act as signaling molecules.
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Mitochondrion

Branched-Chain Amino Acids
(Leucine, Isoleucine, Valine)

Branched-Chain Aminotransferase (BCAT)

Branched-Chain α-Keto Acids

Branched-Chain α-Keto Acid
Dehydrogenase Complex (BCKDH)

Branched-Chain Acyl-CoA Intermediates

TCA Cycle Branched-Chain Fatty Acid Synthesis

12-Methyltetracosanoyl-CoA

 

Biological Sample
(e.g., cell pellet, tissue)

Homogenization in Lysis Buffer

Protein Quantification
(e.g., BCA assay)

Spike with Internal Standard

Protein Precipitation
(e.g., with cold Acetonitrile)

Centrifugation

Collect Supernatant

Solid Phase Extraction (C18)

Dry Down under Nitrogen

Reconstitute in Injection Solvent

LC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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